Cas no 218594-01-5 (tert-butyl (3S)-3-formylmorpholine-4-carboxylate)
Tert-butyl (3S)-3-formylmorpholine-4-carboxylate is a chiral morpholine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (3S) configuration and formyl functionality make it valuable for constructing complex molecules with high enantioselectivity. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. This compound is particularly useful in peptide coupling reactions, heterocyclic synthesis, and as a precursor for bioactive compounds. Its well-defined structure and reactivity profile facilitate precise modifications, making it a preferred choice for medicinal chemistry applications requiring controlled chirality and functional group compatibility.
218594-01-5 structure
Product Name:tert-butyl (3S)-3-formylmorpholine-4-carboxylate
CAS No:218594-01-5
MF:C10H17NO4
MW:215.24628329277
MDL:MFCD06738680
CID:243509
PubChem ID:44182322
Update Time:2025-05-28
tert-butyl (3S)-3-formylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinecarboxylicacid, 3-formyl-, 1,1-dimethylethyl ester, (3S)-
- (S)-N-Boc-3-morpholinecarbaldehyde
- (S)-tert-butyl 3-formylmorpholine-4-carboxylate
- 3-(2-OXO-ETHYL)-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
- 4-Boc-3-(2-Oxoethyl)morpholine
- (S)-3-FORMYL-MORPHOLINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl (3S)-3-formylmorpholine-4-carboxylate
- PubChem19324
- MOLHQYMJBRBXAN-MRVPVSSYSA-N
- BH056
- (3S)-4-Boc-3-formyl-morpholine
- (S)-4-Boc-3-morpholinecarbaldehyde
- FC0070
- 1072AB
- FCH3528806
- SB
- (S)-N-BOC-3-MORPHOLINECARBALDEHYDE HCL
- (S)-3-Formyl-4-Boc-Morpholine
- J-523504
- DTXSID301205454
- A4680
- tert-butyl (S)-3-formylmorpholine-4-carboxylate
- CS-0103637
- MFCD11858434
- (3S)-4-tert-butoxycarbonyl-3-formylmorpholine
- 1,1-Dimethylethyl (3S)-3-formyl-4-morpholinecarboxylate
- 218594-01-5
- 3-(2-Oxo-Ethyl)morpholine-4-carboxylic acidtert-butyl ester
- SCHEMBL6132718
- (S)-tert-Butyl3-formylmorpholine-4-carboxylate
- AS-39244
- AKOS015901239
-
- MDL: MFCD06738680
- Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(13)11-4-5-14-7-8(11)6-12/h6,8H,4-5,7H2,1-3H3/t8-/m1/s1
- InChI Key: MOLHQYMJBRBXAN-MRVPVSSYSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)[C@H](C=O)C1
Computed Properties
- Exact Mass: 229.13100
- Monoisotopic Mass: 215.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 0.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.088
- Boiling Point: 330°C at 760 mmHg
- Flash Point: 153.4°C
- Refractive Index: 1.462
- PSA: 55.84000
- LogP: 1.14920
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
tert-butyl (3S)-3-formylmorpholine-4-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl (3S)-3-formylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-1g |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 1g |
3375.21CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-5g |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 5g |
13483.87CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-500mg |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 500mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-250mg |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 250mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-100mg |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 100mg |
1161.82CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0079-50mg |
(S)-3-Formyl-morpholine-4-carboxylic acid tert-butyl ester |
218594-01-5 | 97% | 50mg |
992.21CNY | 2021-05-07 | |
| Alichem | A449037489-1g |
(S)-tert-Butyl 3-formylmorpholine-4-carboxylate |
218594-01-5 | 95% | 1g |
$781.44 | 2023-09-02 | |
| Alichem | A449037489-5g |
(S)-tert-Butyl 3-formylmorpholine-4-carboxylate |
218594-01-5 | 95% | 5g |
$2091.87 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BE066-200mg |
tert-butyl (3S)-3-formylmorpholine-4-carboxylate |
218594-01-5 | 97% | 200mg |
626.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BE066-50mg |
tert-butyl (3S)-3-formylmorpholine-4-carboxylate |
218594-01-5 | 97% | 50mg |
250.0CNY | 2021-08-04 |
tert-butyl (3S)-3-formylmorpholine-4-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
218594-01-5 (tert-butyl (3S)-3-formylmorpholine-4-carboxylate) Related Products
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